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Compound of Interest

N-Cyclohexyl 2-
Compound Name:
aminobenzenesulfonamide

cat. No.: B1362800

Technical Guide: N-Cyclohexyl-2-
aminobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of N-Cyclohexyl-2-aminobenzenesulfonamide. The information is curated for
professionals in research and development, with a focus on data clarity and experimental
context.

Chemical Identity and Structure

N-Cyclohexyl-2-aminobenzenesulfonamide is a chemical compound belonging to the
sulfonamide class. Its structure consists of a central benzenesulfonamide core with a
cyclohexyl group attached to the sulfonamide nitrogen and an amino group at the ortho position
of the benzene ring.

The canonical SMILES representation of the molecule is S(C1C=CC=CC=1N)(NC1CCCCC1l)
(=0)=0O[1].

Table 1: Chemical Identifiers
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Identifier Value Reference
CAS Number 77516-54-2 [1]
Molecular Formula C12H18N202S [1]
Molecular Weight 254.35 g/mol [11[2]
PubChem CID 572505 [1]
InChikey TUENGZHHNXAVMJ- (1]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of N-Cyclohexyl-2-aminobenzenesulfonamide are

summarized below. These properties are crucial for understanding its behavior in various

experimental and biological systems.

Table 2: Physical and Chemical Properties

Property Value Unit Reference
Boiling Point 429.7 °C at 760 mmHg [1]
Flash Point 213.7 °C [1]
Density 1.26 g/cm3 [1]
LogP (Octanol/Water) 2.6 [1]
Table 3: Computed Molecular Properties
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Property Value Unit Reference

Hydrogen Bond Donor

2 1][3
Count (i3]
Hydrogen Bond
4 [11[3]
Acceptor Count
Rotatable Bond Count 3 [11[3]
Topological Polar
polod 80.6 Az [1]2]
Surface Area
Complexity 331 [1]
Exact Mass 254.10904 Da [1]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of N-Cyclohexyl-2-
aminobenzenesulfonamide are not extensively published, a general synthetic approach can be
inferred from standard sulfonamide synthesis methodologies.

General Synthesis of Sulfonamides:

A common method for synthesizing sulfonamides involves the reaction of a sulfonyl chloride
with an amine. For N-Cyclohexyl-2-aminobenzenesulfonamide, the synthesis would likely
proceed as follows:

o Protection of the Amino Group: The amino group of 2-aminobenzenesulfonic acid would first
be protected, for example, through acetylation to form 2-acetamidobenzenesulfonic acid.

o Formation of the Sulfonyl Chloride: The resulting sulfonic acid is then treated with a
chlorinating agent, such as thionyl chloride (SOCIz) or phosphorus pentachloride (PCls), to
convert the sulfonic acid group into a sulfonyl chloride (2-acetamidobenzenesulfonyl
chloride).

» Sulfonamide Formation: The 2-acetamidobenzenesulfonyl chloride is then reacted with
cyclohexylamine in the presence of a base (like pyridine or triethylamine) to form the
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sulfonamide linkage. This yields N-cyclohexyl-2-acetamidobenzenesulfonamide.

o Deprotection: The final step involves the hydrolysis of the acetamido protecting group,
typically under acidic or basic conditions, to yield the final product, N-Cyclohexyl-2-
aminobenzenesulfonamide.
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General Sulfonamide Synthesis Workflow

Starting Materials

(Z-Aminobenzenesulfonic Acid)

(Cyclohexylamine)

Acetic Anhydride

4 gynthetic Steps

1. Protection of Amino Group
(e.g., Acetylation)

Intermediate:

2. Formation of Sulfonyl Chloride
(e.g., with SOCIz2)

Intermediate:

-Acetamidobenzenesulfonic Acid

2-Acetamidobenzenesulfonyl Chloride

~N

(3. Reaction with Cyclohexylamine)<

Intermediate:

4. Deprotection of Amino Group
(Hydrolysis)

.

N-Qyclohexyl-2-acetamidobenzenesulfonamide

Acid or Base

Final Rroduct

N-Cyclohexyl-2-aminobenzenesulfonamide
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Base (e.g., Pyridine)

Caption: General synthetic workflow for N-Cyclohexyl-2-aminobenzenesulfonamide.
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Potential Biological Activity and Signaling

As a member of the sulfonamide class of compounds, N-Cyclohexyl-2-
aminobenzenesulfonamide is anticipated to exhibit antibacterial properties. The primary
mechanism of action for sulfonamide antibiotics is the competitive inhibition of the enzyme
dihydropteroate synthetase (DHPS)[4][5][6].

Mechanism of Action - Folic Acid Synthesis Inhibition:

Bacteria rely on the synthesis of folic acid (vitamin B9) for the production of nucleotides, which
are essential for DNA and RNA synthesis. A key step in this pathway is the conversion of para-
aminobenzoic acid (PABA) to dihydropteroic acid, a reaction catalyzed by DHPS.

Due to their structural similarity to PABA, sulfonamides can bind to the active site of DHPS,
acting as competitive inhibitors. This blockage prevents the synthesis of dihydropteroic acid
and, consequently, folic acid. The depletion of folic acid ultimately halts bacterial growth and
replication, leading to a bacteriostatic effect.[4][5] Mammalian cells are not affected by this
mechanism because they do not synthesize their own folic acid; instead, they obtain it from
their diet[4].
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Sulfonamide Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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